Cas no 2172590-57-5 (1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172590-57-5
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5570333
• PubChem ID: 165594954
• Update Time: 2025-06-03

1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594475
• 2172590-57-5

• Inchi： 1S/C10H17N3O3/c1-8(3-4-14)5-13-10(7-16-2)9(6-15)11-12-13/h6,8,14H,3-5,7H2,1-2H3
• InChI Key： LKNCRPJKLIFDSW-UHFFFAOYSA-N
• SMILES： OCCC(C)CN1C(=C(C=O)N=N1)COC

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(4-Hydroxy-2-Methylbutyl)-5-(Methoxymethyl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172590-57-5) is a highly specialized organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and synthesis. The molecule features a triazole ring, which is a five-membered heterocyclic structure containing three nitrogen atoms. This structural motif is known for its stability and versatility in various chemical reactions.

The triazole ring in this compound is substituted at the 1-position with a 4-hydroxy-2-methylbutyl group and at the 5-position with a methoxymethyl group. Additionally, the 4-position of the triazole ring bears an aldehyde group, which adds another layer of reactivity to the molecule. The combination of these functional groups makes this compound a valuable building block in organic synthesis, particularly in the construction of bioactive molecules.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of triazoles as scaffolds for designing inhibitors of various enzymes and receptors. The presence of an aldehyde group in this compound further enhances its potential for participating in cross-coupling reactions or forming imine bonds, which are crucial in drug discovery.

The 4-hydroxy-2-methylbutyl group attached to the triazole ring introduces hydroxyl functionality, which can participate in hydrogen bonding. This property is particularly advantageous in designing molecules with improved solubility and bioavailability. Furthermore, the methoxymethyl group at the 5-position provides additional flexibility and electronic effects that can modulate the overall reactivity and pharmacokinetic properties of the compound.

From a synthetic perspective, this compound can be prepared through a variety of methods, including click chemistry approaches that utilize azides and alkynes to form triazole rings. The incorporation of hydroxyl and methoxy groups can be achieved through well-established protection-deprotection strategies or direct functionalization techniques. These methods ensure high yields and excellent control over the final product's structure.

In terms of applications, 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promise in several areas. For example, it has been investigated as a precursor for synthesizing bioisosteres—molecules that mimic the biological activity of natural compounds but have improved pharmacokinetic profiles. Additionally, its aldehyde group makes it a candidate for forming conjugates with other biomolecules or for use in glycoconjugate chemistry.

Recent advancements in computational chemistry have also enabled researchers to model the interactions of this compound with various biological targets. Molecular docking studies have revealed potential binding modes with enzymes such as kinases or proteases, suggesting its role as a lead compound for drug development.

In conclusion, 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172590-57-5) is a versatile and intriguing molecule with significant potential in organic synthesis and medicinal chemistry. Its unique combination of functional groups and structural features positions it as a valuable tool for designing novel bioactive compounds with diverse applications.